Cas no 1420820-52-5 (methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate
• CAS No: 1420820-52-5
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 2182395
• PubChem ID: 71648246
• Update Time: 2025-06-08

methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-hydroxypropanoate
• AM98449
• methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate

• Inchi： 1S/C12H14O5/c1-15-12(14)7-9(13)8-2-3-10-11(6-8)17-5-4-16-10/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： RGVXMJGNEIHOTH-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate

Methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate (CAS No. 1420820-52-5): A Comprehensive Overview

Methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate, identified by its CAS number 1420820-52-5, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in various scientific domains. The detailed exploration of this compound not only highlights its structural attributes but also delves into its pharmacological properties and emerging research applications.

The molecular structure of methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate is intricately designed, featuring a benzodioxin core linked to a hydroxypropanoate moiety. This configuration imparts unique chemical and biological properties to the compound, making it a versatile candidate for further investigation. The benzodioxin ring, in particular, is known for its role in various pharmacological contexts, often contributing to the bioactivity of related compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing the benzodioxin scaffold. Research has indicated that such compounds may exhibit properties relevant to neurological and cardiovascular functions. The presence of the hydroxypropanoate group further enhances the compound's potential bioactivity, suggesting possible interactions with biological targets that could be exploited for therapeutic purposes.

One of the most compelling aspects of methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate is its potential role in drug discovery and development. The compound's unique structural features make it an attractive candidate for further biochemical studies aimed at understanding its mechanisms of action. Current research is focusing on elucidating how this molecule interacts with specific biological pathways, which could provide insights into its therapeutic applications.

Recent studies have begun to explore the pharmacokinetic properties of methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate, aiming to understand how it is metabolized and distributed within the body. These studies are crucial for determining the compound's suitability for clinical applications. By gaining insights into its metabolic pathways, researchers can optimize dosing regimens and predict potential side effects more accurately.

The synthesis of methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate represents a significant achievement in synthetic chemistry. The development of efficient synthetic routes allows for scalable production, which is essential for both preclinical and clinical studies. Advanced synthetic methodologies have enabled researchers to produce high-purity samples of this compound, facilitating rigorous testing in various experimental models.

In conclusion, methyl 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-hydroxypropanoate (CAS No. 1420820-52-5) is a promising compound with diverse applications in chemical and biomedical research. Its unique structural features and potential bioactivity make it a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound holds significant promise for future therapeutic developments.